Cas no 402567-86-6 (Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate)
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate is a thiazole-based heterocyclic compound with a molecular formula of C₁₈H₁₅NO₂S. This ester derivative features a thiazole core substituted with phenyl groups at the 2- and 4-positions, enhancing its structural rigidity and potential for diverse chemical applications. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating its use in synthetic organic chemistry, particularly as an intermediate in pharmaceuticals or agrochemicals. Its aromatic substituents contribute to stability and may influence electronic properties, making it suitable for materials science research. The compound’s well-defined structure allows for precise modifications, supporting its utility in medicinal chemistry and functional material development.
402567-86-6 structure
Product Name:Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
CAS No:402567-86-6
MF:C18H15NO2S
MW:309.38220334053
MDL:MFCD07348752
CID:2951476
PubChem ID:8009254
Update Time:2025-05-27
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,4-二苯基-1,3-噻唑-5-羧酸乙酯
- ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
- ethyl 2,4-diphenylthiazole-5-carboxylate
- DOPBEPYJIQAQLB-UHFFFAOYSA-N
- 2,4-Diphenylthiazole-5-carboxylic acid ethyl ester
- Z108567108
- CRA56786
- AS-66504
- D86793
- Z104473304
- AKOS033030343
- 402567-86-6
- CS-0288751
- SCHEMBL4503056
- ethyl2,4-diphenylthiazole-5-carboxylate
- Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
-
- MDL： MFCD07348752
- Inchi： 1S/C18H15NO2S/c1-2-21-18(20)16-15(13-9-5-3-6-10-13)19-17(22-16)14-11-7-4-8-12-14/h3-12H,2H2,1H3
- InChI Key： DOPBEPYJIQAQLB-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2)=NC(=C1C(=O)OCC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 309.08234989g/mol
- Monoisotopic Mass: 309.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4
- XLogP3: 4.8
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E906911-1g |
Ethyl 2,4-diphenylthiazole-5-carboxylate |
402567-86-6 | 95% | 1g |
7,974.00 | 2021-05-17 | |
| Chemenu | CM480141-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95%+ | 250mg |
$127 | 2023-01-04 | |
| Chemenu | CM480141-1g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95%+ | 1g |
$318 | 2023-01-04 | |
| eNovation Chemicals LLC | D760909-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | D760909-1g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 1g |
$345 | 2024-06-06 | |
| eNovation Chemicals LLC | D760909-1g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 1g |
$345 | 2025-02-27 | |
| eNovation Chemicals LLC | D760909-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$185 | 2025-02-27 | |
| Aaron | AR00CJZ3-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$139.00 | 2025-01-24 | |
| Aaron | AR00CJZ3-1g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 1g |
$347.00 | 2025-01-24 | |
| 1PlusChem | 1P00CJQR-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$169.00 | 2024-05-03 |
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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